Cas no 271798-74-4 (<br>2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetam ide)

• Product Name: <br>2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetam ide
• CAS No: 271798-74-4
• MF: C₁₁H₉F₃N₄OS₂
• MW: 334.340569257736
• CID: 3079297
• PubChem ID: 599906
• Update Time: 2025-04-21

<br>2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetam ide Chemical and Physical Properties

Names and Identifiers

• <br>2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetam ide
• STK123580
• 271798-74-4
• CBMicro_037971
• 2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3-trifluoromethyl-phenyl)-acetamide
• 2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• SR-01000535319-1
• ORUWSBQDTXQOHD-UHFFFAOYSA-N
• SR-01000535319
• BIM-0037830.P001
• N1-[3-(trifluoromethyl)phenyl]-2-[(5-amino-1,3,4-thiadiazol-2-yl)thio]acetamide
• CCG-55708
• AKOS000667747
• SR-01000535319-2

• Inchi： 1S/C11H9F3N4OS2/c12-11(13,14)6-2-1-3-7(4-6)16-8(19)5-20-10-18-17-9(15)21-10/h1-4H,5H2,(H2,15,17)(H,16,19)
• InChI Key： ORUWSBQDTXQOHD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 334.01698776Da
• Monoisotopic Mass: 334.01698776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 134Ų